7-(4-bromophenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-bromophenyl)-3-[(4-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15BrN2OS/c1-13-2-4-14(5-3-13)10-23-12-22-18-17(11-25-19(18)20(23)24)15-6-8-16(21)9-7-15/h2-9,11-12H,10H2,1H3
• InChI Key: MJPDOVGBOMJKEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)Br
• Molecular Formula: C20H15BrN2OS
• Molecular Weight: 411.3 g/mol

Description

7-(4-bromophenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has shown promising results in scientific research applications. It is a thienopyrimidine derivative that has been synthesized using various methods.

Scientific Research Applications

Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. A study found that these compounds exhibited potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some derivatives were nearly as active as doxorubicin, a widely used chemotherapy drug, indicating their potential as anticancer agents (Hafez & El-Gazzar, 2017).

Antimicrobial and Anti-inflammatory Agents

Thieno[3,2-d]pyrimidine derivatives have also been prepared to test their antimicrobial and anti-inflammatory properties. These compounds have shown remarkable activity against fungi, bacteria, and inflammation, suggesting their use as bioactive compounds in the development of new antimicrobial and anti-inflammatory drugs (Tolba et al., 2018).

Antibacterial and Antifungal Activity

Another study synthesized new thieno[2,3-d]pyrimidin-4(3H)-one derivatives and tested their antibacterial and antifungal activities. The results showed higher antifungal activity against Candida fungus species compared to fluconazole, and better antibacterial activity against certain bacteria, indicating their potential in treating infectious diseases (Kahveci et al., 2020).

H1-Anti-Histaminic and Antimicrobial Agents

Research on novel thieno[2,3-d]pyrimidinones as H1-anti-histaminic and antimicrobial agents has also been conducted. The synthesized compounds showed significant H1-antihistaminic activity, comparable to or exceeding that of chlorpheniramine maleate, and notable antimicrobial effects (Singh et al., 2019).